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Compound of Interest

Compound Name: Ethyl 3-methoxy-5-nitrobenzoate

CAS No.: 1227157-65-4

Cat. No.: B1397060

Get Quote

Executive Summary & Chemical Identification
Immediate Action Required: This compound contains a nitro-aromatic moiety.[1] While

generally stable under ambient conditions, it requires strict segregation from reducing agents

and strong bases to prevent uncontrolled exothermic decomposition.[2]
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Parameter Specification

Chemical Name Ethyl 3-methoxy-5-nitrobenzoate

CAS Number
1227157-65-4 (Verify against specific vendor

COA; Isomers exist)

Molecular Formula C₁₀H₁₁NO₅

Primary Hazard
H302 (Harmful if swallowed); Potential Skin/Eye

Irritant.[2]

Reactivity Alert

Nitro Group: Potential energetic decomposition

if heated or shocked in dry, impure form.[2]

Ester Group: Susceptible to hydrolysis in strong

base.

Scientific Rationale: The "Why" Behind the Protocol
To ensure safety, we must understand the chemical mechanisms governing this molecule's

instability.[2] This is not just about compliance; it is about preventing thermodynamic runaway.

A. The Nitro-Aromatic Risk (Stability)
The nitro group (

) is strongly electron-withdrawing.[2] In the presence of strong reducing agents (e.g.,
Hydrazine, metal hydrides), the reduction of the nitro group to an amine is highly exothermic.[2]
If this occurs in a waste container, it can lead to rapid pressurization and rupture.[2]

Operational Rule: Never dispose of this compound in the same waste stream as active

reducing agents.

B. The Ester Linkage (Hydrolysis)
The ethyl ester moiety is susceptible to saponification (hydrolysis) in the presence of strong

bases (e.g., NaOH, KOH).[2] This reaction generates heat and produces the corresponding

nitro-benzoic acid salt.
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Operational Rule: Segregate from "Caustic/Basic" waste streams. The formation of nitro-

benzoate salts can alter solubility profiles, potentially precipitating shock-sensitive solids in

the waste container.[2]

Waste Stream Decision Matrix
The following logic gate determines the correct disposal path based on the physical state of

your waste.

Waste State

Solid / Pure Substance

Solution / Mother Liquor

Stream A: Solid Hazardous
(Double Bagged)

 Label: Toxic Solid

Identify Solvent

Halogenated Solvent
(DCM, Chloroform) Contains >1% Halogens

Non-Halogenated Solvent
(EtOAc, EtOH, Hexane)

 No Halogens

Stream B: Halogenated Organic

Stream C: Non-Halogenated Organic

Click to download full resolution via product page

Figure 1: Logic flow for categorizing Ethyl 3-methoxy-5-nitrobenzoate waste.[2][3] Note that

solvent composition dictates the liquid waste stream.[2]

Step-by-Step Disposal Protocol
Phase 1: Preparation & PPE
Goal: Isolate the user from contact and inhalation risks.[4]

Gloves: Nitrile (0.11 mm minimum thickness) provides adequate splash protection.[2]

Eye Protection: Chemical splash goggles (ANSI Z87.1).[2]

Respiratory: If handling dry powder outside a fume hood, use an N95 or P100 particulate

respirator.[2]
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Phase 2: Solid Waste Handling (Pure Compound)[1]
Containment: Place the solid material into a clear polyethylene bag.

Secondary Containment: Place the first bag inside a second bag (double-bagging) or a wide-

mouth HDPE jar.

Labeling: Affix a hazardous waste label.

Constituents: "Ethyl 3-methoxy-5-nitrobenzoate"[2][5]

Hazard Checkbox: Toxic, Irritant.[2]

Disposal: Deposit into the Solid Hazardous Waste drum.

Phase 3: Liquid Waste Handling (Solutions)
Solvent Identification: Determine the primary solvent.

Scenario A (Dichloromethane/Chloroform): Use the Halogenated waste stream.

Scenario B (Ethyl Acetate/Methanol/Acetone): Use the Non-Halogenated waste stream.

Concentration Check: If the concentration of the nitrobenzoate is >10%, consider diluting

with the compatible solvent to <5% to disperse thermal energy in case of accidental reaction.

[2]

Pouring: Use a funnel to prevent drips. Do not overfill the container (leave 10% headspace).

Closure: Cap tightly immediately after use to prevent solvent evaporation and concentration

of the nitro compound.

Regulatory & Compliance Data (RCRA/EPA)
While Ethyl 3-methoxy-5-nitrobenzoate is not explicitly named on the EPA "P" (Acutely Toxic)

or "U" (Toxic) lists, it must be characterized by the generator.[2]
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Regulatory Category Classification Code

Ignitability
If in flammable solvent (Flash

point <60°C)
D001

Toxicity
Not TCLP listed, but treat as

Toxic
N/A (unless characteristic)

Reactivity
Stable, but Nitro-class caution

applies

D003 (Only if potentially

explosive)

DOT Shipping
Likely "Toxic solid, organic,

n.o.s."[2]
UN 2811 (Class 6.1)

Note: Always consult your institution's EHS (Environmental Health & Safety) officer for local

variations in waste coding.[2]

Emergency Contingencies
Scenario: Benchtop Spill (Solid)

Evacuate the immediate area of unnecessary personnel.

Dampen the spilled powder slightly with an inert solvent (e.g., mineral oil or water) to prevent

dust cloud formation.[2] Dry nitro compounds can be shock-sensitive if impure.[2]

Sweep carefully into a dustpan. Do not scrub vigorously.

Clean surface with soap and water.[6]

Scenario: Skin Contact

Wash immediately with soap and copious water for 15 minutes.[6]

Do not use organic solvents (ethanol/acetone) to wash skin; this increases transdermal

absorption of the nitro compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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